Cas no 1396684-70-0 (N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide)

• Product Name: N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide
• CAS No: 1396684-70-0
• MF: C₂₄H₁₉N₃O₂
• MW: 381.426565408707
• CID: 5364383
• Update Time: 2025-06-10

N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Phenoxy-5-pyrimidinyl)-α-phenylbenzeneacetamide
• N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide

• Inchi： 1S/C24H19N3O2/c28-23(22(18-10-4-1-5-11-18)19-12-6-2-7-13-19)27-20-16-25-24(26-17-20)29-21-14-8-3-9-15-21/h1-17,22H,(H,27,28)
• InChI Key： YZXXLPLLNHWWRH-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)C(NC2=CN=C(OC3=CC=CC=C3)N=C2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.37±0.70(Predicted)

Additional information on N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide

Comprehensive Overview of N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide (CAS No. 1396684-70-0)

N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide (CAS No. 1396684-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrimidine core linked to a diphenylacetamide moiety, making it a promising candidate for drug discovery and material science applications. Its structural complexity and functional versatility align with current trends in small-molecule therapeutics and precision agriculture, addressing growing demand for targeted solutions in these fields.

The compound’s molecular architecture combines a phenoxypyrimidine scaffold with a diphenylacetamide group, a design that enhances its potential as a kinase inhibitor or receptor modulator. Researchers are particularly interested in its structure-activity relationship (SAR), as subtle modifications could yield derivatives with improved bioavailability or selectivity. This aligns with frequent search queries like "pyrimidine-based drug design" and "SAR optimization strategies," reflecting the scientific community’s focus on rational drug development.

In agrochemical contexts, N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide may serve as a precursor for novel crop protection agents. Its heterocyclic framework is analogous to commercial fungicides and herbicides, resonating with industry searches for "next-generation agrochemicals" and "low-residue pesticides." The compound’s potential to address resistance management in pests—a hot topic in sustainable agriculture—further elevates its relevance.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques frequently explored in peer-reviewed journals and patent literature. Laboratories optimizing these methods may search for terms like "high-yield pyrimidine synthesis" or "green chemistry approaches," underscoring the need for eco-friendly production protocols. The CAS No. 1396684-70-0 thus represents not just a chemical entity but a nexus of interdisciplinary innovation.

From an analytical standpoint, N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide requires characterization via HPLC, NMR, and mass spectrometry, mirroring the broader demand for advanced analytical techniques in quality control. Its thermal stability and solubility profile are also critical parameters for formulation scientists, topics often queried alongside "pharmaceutical excipient compatibility."

Emerging applications in material science, such as its potential use in organic electronics or metal-organic frameworks (MOFs), further expand its utility. These directions correlate with trending searches on "functional materials design" and "molecular engineering," highlighting the compound’s adaptability beyond life sciences. As research progresses, 1396684-70-0 may well become a benchmark for multifunctional molecular platforms.

In summary, N-(2-phenoxypyrimidin-5-yl)-2,2-diphenylacetamide exemplifies the convergence of medicinal chemistry, agrochemical innovation, and material science. Its CAS No. 1396684-70-0 serves as a gateway to exploring cutting-edge solutions for global challenges in health, food security, and technology—an embodiment of modern scientific inquiry.